Cas no 651750-10-6 (2'-Prenylsemilicoisoflavone B)

• Product Name: 2'-Prenylsemilicoisoflavone B
• CAS No: 651750-10-6
• MF: C₂₅H₂₄O₆
• MW: 420.45
• CID: 5065149
• PubChem ID: 12096317
• Update Time: 2024-10-28

2'-Prenylsemilicoisoflavone B Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-[8-hydroxy-2,2-dimethyl-7-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-6-yl]-
• 2'-Prenylsemilicoisoflavone B
• CHEMBL2442951
• 2'-PrenylsemilicoisoflavoneB
• 651750-10-6
• BDBM50442395

• Inchi： 1S/C25H24O6/c1-13(2)5-6-16-17(9-14-7-8-25(3,4)31-24(14)23(16)29)18-12-30-20-11-15(26)10-19(27)21(20)22(18)28/h5,7-12,26-27,29H,6H2,1-4H3
• InChI Key： MXRSYAGBZPTIHM-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=CC(O)=C2C(=O)C=1C1C=C2C(=C(O)C=1C/C=C(\C)/C)OC(C)(C)C=C2

Computed Properties

• Exact Mass: 420.15728848g/mol
• Monoisotopic Mass: 420.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-prenylated isoflavones